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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101 Get Quote

Essential Safety and Handling Guide for 1,3-
Dibromo-2-methylpropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

1,3-Dibromo-2-methylpropane (CAS No. 28148-04-1), a chemical intermediate vital in

pharmaceutical research and development. Adherence to these protocols is essential for

ensuring laboratory safety and operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)
1,3-Dibromo-2-methylpropane is a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2] It is classified as harmful if swallowed or in contact with skin.[2]

Therefore, stringent adherence to personal protective equipment (PPE) protocols is mandatory.

PPE Requirements
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH (US)

standards). A face shield

should be worn in addition to

goggles when there is a splash

hazard.[1][3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves. While specific

breakthrough time data for 1,3-

Dibromo-2-methylpropane is

not readily available, gloves

made of Butyl rubber or Viton®

are generally recommended

for halogenated hydrocarbons.

Nitrile gloves may offer short-

term splash protection but

should be changed

immediately upon contact.[4]

[5] Always inspect gloves for

degradation or punctures

before use.

Prevents skin contact, as the

substance can cause skin

irritation and may be absorbed

through the skin.[2][6]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

chemically resistant laboratory

coat or coveralls.[1][3]

Protects against skin contact

from splashes and spills.

Respiratory Protection In well-ventilated areas,

respiratory protection may not

be required. However, if

ventilation is inadequate or if

exposure limits are exceeded,

a full-face respirator with an

organic vapor cartridge (e.g.,

Protects against inhalation of

vapors, which can cause

respiratory irritation.[2]
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type ABEK) is recommended.

[1][7]

Operational Plan for Handling 1,3-Dibromo-2-
methylpropane
A systematic approach to handling this chemical is crucial for minimizing risks. The following

workflow outlines the key steps from preparation to disposal.
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Figure 1. Workflow for the safe handling and disposal of 1,3-Dibromo-2-methylpropane.
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Experimental Protocols
Donning and Doffing of PPE
Donning Sequence:

Outer Garments: Put on the lab coat or coveralls.

Respiratory Protection: If required, perform a fit check and don the respirator.

Eye and Face Protection: Put on safety goggles and, if necessary, a face shield.

Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the

lab coat.

Doffing Sequence (to prevent cross-contamination):

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Outer Garments: Remove the lab coat or coveralls, rolling it away from the body.

Face and Eye Protection: Remove the face shield and goggles from the back.

Respiratory Protection: Remove the respirator from the back.

Hand Hygiene: Wash hands thoroughly with soap and water.[6]

Emergency Procedures
In Case of Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and water.[8]

Seek medical attention if irritation persists.

In Case of Eye Contact:

Rinse cautiously with water for several minutes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0265.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1bromo2-methylpropane-CASNO-78-77-2295D-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.

In Case of Inhalation:

Move the person to fresh air and keep them comfortable for breathing.[8]

If breathing is difficult, provide oxygen.

Seek medical attention.

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand).

Collect the absorbed material into a suitable, closed container for disposal.[2]

Disposal Plan
All waste containing 1,3-Dibromo-2-methylpropane must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials (including gloves, absorbent materials,

and empty containers) in a designated, properly labeled, and sealed waste container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility, in

accordance with all local, state, and federal regulations.[1] Do not dispose of it down the

drain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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